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Compound of Interest

Compound Name: Pyridine-2,4,6-tricarboxylic acid

Cat. No.: B181545 Get Quote

An In-depth Technical Guide to Pyridine-2,4,6-
tricarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

Pyridine-2,4,6-tricarboxylic acid, also known as collidinic acid, is a versatile organic

compound that has garnered significant interest in various scientific fields. Its unique structure,

featuring a pyridine ring with three carboxylic acid groups, makes it an excellent building block

for the synthesis of complex molecular architectures. This guide provides a comprehensive

overview of its chemical properties, synthesis, and key applications, with a focus on its role in

coordination chemistry and materials science.

Core Compound Data
Pyridine-2,4,6-tricarboxylic acid is a stable, white crystalline solid. Its fundamental properties

are summarized below.
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Property Value Reference

CAS Number 536-20-9 [1][2][3][4][5][6][7]

Molecular Formula C₈H₅NO₆ [1][7][8][9]

Molecular Weight 211.13 g/mol [1][2][3][7][8]

IUPAC Name
Pyridine-2,4,6-tricarboxylic

acid
[1][3][9]

Synonyms
Collidinic acid, 2,4,6-

Pyridinetricarboxylic acid
[1][6][8][9]

Appearance White crystalline solid [4]

pKa ~2.60 [4]

Predicted Boiling Point ~732.7 °C [4]

Density ~1.755 g/cm³ [4]

Synthesis of Pyridine-2,4,6-tricarboxylic Acid
The primary method for synthesizing pyridine-2,4,6-tricarboxylic acid is through the oxidation

of 2,4,6-trimethylpyridine (2,4,6-collidine).[1][6] This process converts the methyl groups into

carboxylic acid functionalities.

A general workflow for its synthesis and purification is outlined below:
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Synthesis and Purification Workflow
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Caption: Synthesis and Purification Workflow.

A two-step purification process involving esterification to the trimethyl ester followed by

hydrolysis is an effective method for obtaining the pure acid.[8]

Applications in Research and Development
Pyridine-2,4,6-tricarboxylic acid is a versatile ligand in coordination chemistry, primarily used

in the synthesis of metal-organic frameworks (MOFs) and coordination polymers.[1] Its

derivatives are also being explored for their potential in drug delivery and as enzyme inhibitors.

[4][10]
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Key Application Areas
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Caption: Key Application Areas.

The three carboxylic acid groups and the pyridine nitrogen atom can coordinate with metal ions

in various ways, leading to the formation of diverse and complex structures.[2] The resulting

MOFs and coordination polymers have shown potential in applications such as gas storage

and separation, catalysis, and sensors.[1][4]

Experimental Protocol: Hydrothermal Synthesis of a
Coordination Polymer
The following is a representative experimental protocol for the hydrothermal synthesis of a

coordination polymer using pyridine-2,4,6-tricarboxylic acid, based on methodologies

described in the literature.[1][2][3]

Objective: To synthesize a crystalline coordination polymer of a transition metal (e.g., Co(II),

Mn(II)) with pyridine-2,4,6-tricarboxylic acid.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b181545?utm_src=pdf-body-img
https://pubs.rsc.org/en/content/articlelanding/2011/ce/c0ce00365d/unauth
https://www.smolecule.com/products/s593658
https://www.evitachem.com/product/evt-290180
https://www.benchchem.com/product/b181545?utm_src=pdf-body
https://www.smolecule.com/products/s593658
https://pubs.rsc.org/en/content/articlelanding/2011/ce/c0ce00365d/unauth
https://pubs.rsc.org/en/content/articlelanding/2009/dt/b814066a
https://www.benchchem.com/product/b181545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyridine-2,4,6-tricarboxylic acid (H₃ptc)

A metal salt (e.g., Co(NO₃)₂·6H₂O, MnCl₂·4H₂O)

Deionized water

Teflon-lined stainless-steel autoclave (20 mL)

Procedure:

Reactant Preparation: A mixture of the chosen metal salt and pyridine-2,4,6-tricarboxylic
acid is prepared. The molar ratio of metal to ligand can be varied to explore different

structural outcomes.

Dissolution: The mixture is dissolved in deionized water within a Teflon-lined stainless-steel

autoclave.

Sealing and Heating: The autoclave is securely sealed and placed in an oven. It is then

heated to a specific temperature (typically between 120°C and 180°C) for a period of 24 to

72 hours.

Cooling: After the heating phase, the autoclave is allowed to cool down slowly to room

temperature. A slow cooling rate often promotes the formation of larger, higher-quality

crystals.

Product Collection: The resulting crystalline product is collected by filtration.

Washing: The collected crystals are washed with deionized water and a solvent such as

ethanol to remove any unreacted starting materials.

Drying: The final product is dried in air or under a vacuum.

Characterization: The synthesized coordination polymer can be characterized using single-

crystal X-ray diffraction, powder X-ray diffraction (PXRD), infrared (IR) spectroscopy, and

thermogravimetric analysis (TGA).[2][3]
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Hydrothermal Synthesis Workflow
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Caption: Hydrothermal Synthesis Workflow.
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Role in Drug Development
While pyridine-2,4,6-tricarboxylic acid itself is not a therapeutic agent, its derivatives and

other pyridine carboxylic acid isomers have been extensively studied in drug discovery.[10]

These scaffolds have been incorporated into a wide range of drugs for various diseases. The

chelating properties of pyridine-2,4,6-tricarboxylic acid make it an interesting candidate for

applications involving metal ions.[1] Further research into its derivatives could lead to the

development of new therapeutic agents. Computational modeling and molecular dynamics

simulations are valuable tools for investigating the interactions of pyridine-based molecules

with biological targets.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pyridine-2,4,6-tricarboxylic acid CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181545#pyridine-2-4-6-tricarboxylic-acid-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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